Cas no 621-82-9 (Cinnamic acid)

Cinnamic acid Properties

Names and Identifiers

• Cinnamic Acid
• Cinnamic Acid,mixture of cis and trans
• 2-Propenoicacid, 3-phenyl-
• 3-Phenylacrylic acid
• trans-Cinnamic acid
• 3-Phenylpropenoic acid
• Phenylacrylic acid
• (E)-Cinnamic acid
• trans-3-Phenylacrylic acid
• Zimtsaeure
• (2E)-3-phenylprop-2-enoic acid
• (E)-3-phenylprop-2-enoic acid
• 3-phenylprop-2-enoic acid
• E-Cinnamic Acid
• trans-beta-Carboxystyrene
• trans-Cinnamate
• (E)-3-Phenyl-2-propenoic acid
• (E)-cinnamate
• Benzeneacrylic acid
• trans-3-Phenyl-2-propenoic acid
• Benzenepropenoic acid
• Cinnamylic acid
• Cinnamic acid, (E)-
• 3-Phenyl-2-propenoic acid
• 2-Pr
• +Expand

• MDL： MFCD00004369
• InChIKey： WBYWAXJHAXSJNI-VOTSOKGWSA-N
• Inchi： 1S/C9H8O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H,(H,10,11)/b7-6+
• SMILES： O([H])C(/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 148.05200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 148.052429494 g/mol
• Heavy Atom Count: 11
• Complexity: 155
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Surface Charge: 0
• Topological Polar Surface Area: 37.3
• Molecular Weight: 148.16

Experimental Properties

• LogP: 1.78440
• PSA: 37.30000
• Refractive Index: 1.5049 (estimate)
• Boiling Point: 265°C at 760 mmHg
• Melting Point: 133 ºC
• Vapor Pressure: 3.21e-05 mmHg
• Flash Point: >230 °F
• FEMA: 2288
• Solubility: 0.00 M
• Color/Form: White monoclinic crystal
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Solubility: Not slightly soluble in water, easily soluble in acid, benzene, acetone, glacial acetic acid, soluble in ethanol, methanol and chloroform
• pka: pK (25°) 4.46
• Density: 1.2475

Cinnamic acid Security Information

• RTECS：GD7850000
• WGK Germany：1
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 36/37/38
• Signal Word：Warning
• Toxicity：LD50 (g/kg): 3.57 orally in rats; >5.0 dermally in rabbits (Letizia)

Cinnamic acid Customs Data

• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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